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Compound of Interest

Compound Name:
2-(4-(4-

Nitrophenoxy)phenyl)ethanamine

Cat. No.: B12283932

Get Quote

Executive Summary & Compound Identity
2-(4-(4-Nitrophenoxy)phenyl)ethanamine is a diaryl ether scaffold featuring a primary

ethylamine tail and a para-nitro substitution.[1][2] It serves as a direct precursor to T0AM

(Thyronamine) analogs via nitro-reduction and is a structural probe for understanding the

electronic requirements of the thyronine binding pocket.[1]

IUPAC Name: 2-[4-(4-nitrophenoxy)phenyl]ethanamine[1][2]

Molecular Formula:

[1][2]

Molecular Weight: 258.27 g/mol [1][2]

Key Functionality: Primary Amine (donor), Nitro group (acceptor), Ether linkage (flexible

hinge).[1][2]
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Synthesis Context for Spectral Interpretation
To accurately interpret the spectra, one must understand the sample's origin.[1][2] This

compound is typically synthesized via a nucleophilic aromatic substitution (

) of tyramine on 1-fluoro-4-nitrobenzene under basic conditions (

in DMF or DMSO).[1][2]

Common Impurities to Monitor:

Residual Solvent: DMF (peaks at 2.89, 2.73, 7.96 ppm in

NMR).[1][2]

Starting Material: Unreacted 1-fluoro-4-nitrobenzene (distinct multiplets).[1][2]

Side Products: N-arylation products (if the amine is not protected or present in excess).[1][2]

Mass Spectrometry (ESI-MS)
Mass spectrometry is the primary method for rapid validation of the molecular ion.[1][2]

Experimental Parameters
Ionization Source: Electrospray Ionization (ESI)[1][2]

Mode: Positive Ion Mode (

)

Solvent: Methanol/Water + 0.1% Formic Acid[1][2]

Data Analysis
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Ion Identity m/z (Calc) m/z (Obs) Description

259.11 259.1
Protonated molecular

ion (Base Peak).[1][2]

281.09 281.1

Sodium adduct

(common in glass/salt

contamination).[1][2]

242.08 242.1

Loss of ammonia

(characteristic of

primary amines).[1][2]

150.02 150.0

Cleavage of ether;

nitrophenoxy

fragment.[1][2]

Fragmentation Pathway (DOT Visualization)[1][2]

[M+H]+
m/z 259.1

[M-NH3]+
m/z 242.1- NH3 (17 Da)

Nitrophenoxy Ion
m/z ~138-150

Ether Cleavage

Click to download full resolution via product page

Figure 1: Proposed ESI-MS fragmentation pathway showing the characteristic loss of

ammonia.

Infrared Spectroscopy (FT-IR)
IR analysis confirms the presence of the nitro group and the integrity of the ether linkage.[1][2]

Sample Preparation[1][2][3]
Method: ATR (Attenuated Total Reflectance) on neat solid or KBr pellet.[1][2]

Target State: Hydrochloride salt (most stable form).[1][2]
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Key Absorbance Bands

Functional Group
Wavenumber (

)
Intensity Assignment

Amine (

)
3200 - 3400 Broad/Med

N-H stretching

(broadened by H-

bonding in salt).[1][2]

Aromatic C-H 3000 - 3100 Weak stretching.[1][2]

Nitro (

)
1515 - 1525 Strong

Asymmetric

stretch.[1][2]

Nitro (

)
1340 - 1350 Strong

Symmetric

stretch.[1][2]

Ether (C-O-C) 1240 - 1260 Strong
Aryl ether asymmetric

stretch.[1][2]

Alkyl C-H 2850 - 2950 Medium
Methylene (

) stretching.[1][2]

Nuclear Magnetic Resonance (NMR)
NMR provides the definitive structural proof.[1][2] The spectrum is characterized by two distinct

aromatic systems and a standard ethylamine side chain.[1][2]

Experimental Protocol
Solvent: DMSO-

(Preferred for solubility of the HCl salt).[1][2]

Frequency: 400 MHz or higher.

Reference: TMS (0.00 ppm) or DMSO residual peak (2.50 ppm).[1][2]
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NMR Data (400 MHz, DMSO- )
Note: Chemical shifts (

) are reported relative to TMS.

Position (ppm) Multiplicity Integration
Coupling (

)
Assignment

8.0 - 8.2 Broad s 3H -

Ammonium

protons

(exchanges

w/

).[1][2]

Ar-H (Nitro) 8.24 Doublet 2H 9.0 Hz

Protons ortho

to

(Ring A).[1][2]

Ar-H (Ether) 7.15 Doublet 2H 9.0 Hz

Protons meta

to

(Ring A).[1][2]

Ar-H (Alkyl) 7.30 Doublet 2H 8.5 Hz

Protons meta

to Ether (Ring

B).[1][2]

Ar-H (Ether) 7.08 Doublet 2H 8.5 Hz

Protons ortho

to Ether (Ring

B).[1][2]

-N 3.00 - 3.10 Multiplet 2H -

Methylene

adjacent to

Nitrogen.[1]

[2]

Ar- 2.85 - 2.95 Triplet 2H 7.5 Hz

Benzylic

methylene.[1]

[2]
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Interpretation Logic:

Aromatic Region (7.0 - 8.3 ppm): The molecule contains two para-substituted benzene rings.

[1][2]

The Nitro ring is strongly electron-withdrawing, shifting its ortho protons downfield to ~8.24

ppm.[1][2]

The Ether oxygen is electron-donating, shielding the protons ortho to it (on both rings) to

~7.0 - 7.15 ppm.[1][2]

Aliphatic Region (2.8 - 3.1 ppm): The ethylamine chain appears as two coupled triplets (or

multiplets in DMSO due to solvent viscosity/salt effects).[1][2]

NMR Data (100 MHz, DMSO- )
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(ppm) Carbon Type Assignment

163.2 Ether carbon (Nitro ring).[1][2]

154.5
Ether carbon (Ethylamine ring).

[1][2]

142.1
C-Nitro (

).[1][2]

134.0
C-Alkyl (

).[1][2]

130.5
Aromatic CH (Ethylamine ring).

[1][2]

126.3

Aromatic CH (Nitro ring, ortho

to

).[1][2]

120.1
Aromatic CH (Ethylamine ring,

ortho to O).[1][2]

117.8
Aromatic CH (Nitro ring, ortho

to O).[1][2]

40.2 (often obscured by DMSO).[1]

[2]

32.5 .

Synthesis & Workflow Visualization
The following diagram outlines the logical flow from starting materials to the final characterized

salt, highlighting the critical purification step that ensures spectroscopic purity.
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Figure 2: Synthetic workflow for 2-(4-(4-Nitrophenoxy)phenyl)ethanamine via nucleophilic

aromatic substitution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Analysis: Spectroscopic Characterization of 2-
(4-(4-Nitrophenoxy)phenyl)ethanamine]. BenchChem, [2026]. [Online PDF]. Available at:
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characterization-of-2-4-4-nitrophenoxy-phenyl-ethanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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